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Compound of Interest

Compound Name:
3-Amino-4-(methylamino)benzoic

acid

Cat. No.: B1279846 Get Quote

Essential Safety and Handling Guide for 3-Amino-4-
(methylamino)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Amino-4-(methylamino)benzoic acid (CAS No. 66315-15-9). Adherence to these procedures

is vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Safety Summary
3-Amino-4-(methylamino)benzoic acid is a chemical that requires careful handling due to its

potential health effects. The primary hazards associated with this compound are skin irritation,

serious eye irritation, and respiratory irritation. Ingestion and inhalation are also potential routes

of harmful exposure.
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Hazard Category GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 3-Amino-4-(methylamino)benzoic acid, the

following personal protective equipment is mandatory.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from dust

particles and splashes.[1]

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

N95)

Required when handling the

powder outside of a chemical

fume hood to prevent

inhalation.[2][3][4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for minimizing exposure and

preventing environmental contamination.
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Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[5] All necessary equipment, such as spatulas, weigh boats, and containers,

should be assembled in a designated handling area, preferably within a chemical fume hood.

Weighing and Transfer:

Conduct all weighing and transfer operations within a certified chemical fume hood to

control dust and vapors.

Use a disposable weigh boat to prevent cross-contamination.

Handle the solid with care to minimize dust generation.

Close the container tightly after use.

Post-Handling:

Clean the work area thoroughly with an appropriate solvent and dispose of cleaning

materials as hazardous waste.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[1]

Remove and dispose of contaminated PPE in the designated hazardous waste stream.

Disposal Plan
Proper disposal of 3-Amino-4-(methylamino)benzoic acid and any associated contaminated

materials is critical.

Chemical Waste: Unused or waste 3-Amino-4-(methylamino)benzoic acid should be

collected in a clearly labeled, sealed container for hazardous waste. This waste must be

disposed of through a licensed professional waste disposal service.[1][3]

Contaminated Materials: All disposable items that have come into contact with the chemical,

including gloves, weigh boats, and cleaning materials, are to be considered hazardous
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waste. These items must be collected in a designated and properly labeled hazardous waste

container.[3]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of 3-
Amino-4-(methylamino)benzoic acid in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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